Cas no 2167131-02-2 (4-(1H-1,2,4-triazol-3-yl)benzamide)

• Product Name: 4-(1H-1,2,4-triazol-3-yl)benzamide
• CAS No: 2167131-02-2
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 5872689
• PubChem ID: 68619588
• Update Time: 2025-06-09

4-(1H-1,2,4-triazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-3-yl)benzamide
• SCHEMBL3378014
• EN300-1585767
• 2167131-02-2

• Inchi： 1S/C9H8N4O/c10-8(14)6-1-3-7(4-2-6)9-11-5-12-13-9/h1-5H,(H2,10,14)(H,11,12,13)
• InChI Key： GDCYJLVGFXMKLF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2=NC=NN2)=CC=1)N

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-(1H-1,2,4-triazol-3-yl)benzamide

Introduction to 4-(1H-1,2,4-triazol-3-yl)benzamide (CAS No. 2167131-02-2)

4-(1H-1,2,4-triazol-3-yl)benzamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2167131-02-2, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s structure integrates a benzamide moiety with a 1H-1,2,4-triazole ring, which is a well-documented pharmacophore in the development of bioactive molecules. The benzamide group is known for its role in modulating enzyme activity and receptor interactions, while the triazole ring contributes to enhanced metabolic stability and binding affinity. Such features make 4-(1H-1,2,4-triazol-3-yl)benzamide a promising candidate for further exploration in therapeutic interventions.

The synthesis of 4-(1H-1,2,4-triazol-3-yl)benzamide involves a multi-step process that typically begins with the condensation of appropriately substituted benzoyl chlorides with hydrazine derivatives under controlled conditions. The introduction of the 1H-1,2,4-triazole moiety is achieved through cyclization reactions, often employing catalytic systems that facilitate high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the reaction pathways and improve the overall efficiency of the synthesis. These techniques not only enhance the scalability of production but also ensure minimal byproduct formation, aligning with modern green chemistry principles.

In recent years, 4-(1H-1,2,4-triazol-3-yl)benzamide has been studied for its potential pharmacological effects. The combination of the benzamide and triazole functionalities suggests multiple modes of action, including inhibition of key enzymes and modulation of signaling pathways. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against various targets relevant to inflammatory and infectious diseases. Specifically, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase has been explored, suggesting potential therapeutic benefits in managing conditions like arthritis and other inflammatory disorders. Additionally, the triazole ring’s stability under physiological conditions enhances its suitability for drug development.

The molecular interactions of 4-(1H-1,2,4-triazol-3-yl)benzamide have been further investigated using computational chemistry techniques. Molecular docking studies have revealed that this compound can bind effectively to several protein targets with high affinity. These studies have provided insights into the binding pockets and key interactions that contribute to its bioactivity. For instance, simulations have shown that the benzamide group interacts favorably with hydrophobic regions of target proteins, while the triazole ring forms critical hydrogen bonds with polar residues. Such detailed understanding of molecular recognition is crucial for designing derivatives with improved pharmacokinetic properties.

Current research efforts are focused on optimizing the pharmacological profile of 4-(1H-1,2,4-triazol-3-yl)benzamide through structural modifications. By fine-tuning substituents on both the benzamide and triazole moieties, researchers aim to enhance potency, selectivity, and solubility. Strategies such as computational screening and high-throughput experimentation are being employed to identify promising analogs rapidly. These efforts are supported by advancements in synthetic chemistry that allow for rapid access to diverse chemical libraries. The goal is to develop novel compounds that can advance clinical applications while minimizing side effects.

The therapeutic potential of 4-(1H-1,2,4-triazol-3-yl)benzamide extends beyond anti-inflammatory applications. Emerging evidence suggests that this compound may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings are particularly relevant in light of rising antibiotic resistance challenges worldwide. Preclinical studies are underway to evaluate these effects in vitro and in vivo models before considering further clinical development. Collaborative initiatives between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches to harness this compound’s full potential.

The regulatory landscape for 4-(1H-1,2,4-triazol-3-yl)benzamide is being navigated carefully as it progresses through preclinical evaluations. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes meet stringent quality standards required for subsequent clinical trials. Regulatory agencies are closely monitoring advancements in this field to ensure safety and efficacy before approval for human use. Transparent documentation of synthetic routes and characterization data is essential for building a robust regulatory dossier that supports future commercialization efforts.

Future directions for research on 4-(1H-1,2,4-triazol-3-yl)benzamide include exploring its role in complex disease models such as cancer and neurodegenerative disorders. The compound’s dual functionality makes it an attractive scaffold for developing multitarget drugs capable of addressing multiple pathological processes simultaneously. Additionally， innovations in delivery systems，such as nanoparticles or prodrugs，are being investigated to enhance bioavailability and targeted action。 These interdisciplinary approaches highlight the dynamic nature of pharmaceutical research，where structural innovation，computational modeling，and translational medicine converge.

In conclusion，4-(1H-, 2 , 4 - tri az ol - 3 - yl ) ben za m ide( CAS N o . 216713 1 - 0 2 - 2 ) represents a compelling subject of study due to its versatile structural features。 Its synthesis，pharmacological profile，and potential therapeutic applications underscore its significance in modern drug discovery。 As research continues，this compound will likely play an increasingly important role in addressing unmet medical needs across various disease domains。 The collaborative efforts within academia，industry，and regulatory bodies will be pivotal in translating these findings into tangible benefits for patients worldwide。